Technical Whitepaper: Spectroscopic Validation of 4-(4-bromo-1H-pyrazol-1-yl)thiazole
Technical Whitepaper: Spectroscopic Validation of 4-(4-bromo-1H-pyrazol-1-yl)thiazole
This technical guide provides a rigorous framework for the structural elucidation and spectroscopic validation of 4-(4-bromo-1H-pyrazol-1-yl)thiazole .[1] It is designed for medicinal chemists and analytical scientists requiring definitive proof of identity for this specific heteroaryl-heteroaryl scaffold.[1]
[1]
Executive Summary & Structural Context
Compound: 4-(4-bromo-1H-pyrazol-1-yl)thiazole Molecular Formula: C₆H₄BrN₃S Molecular Weight: 229.98 g/mol (based on ⁷⁹Br)[1]
This scaffold represents a specific regioisomer where the pyrazole nitrogen (N1) is coupled to the C4 position of the thiazole ring. This connectivity is synthetically challenging compared to the more common C2-linked congeners (often derived from Hantzsch synthesis).[1] Consequently, the primary analytical burden is distinguishing the N1–C4 linkage from the N1–C2 isomer and confirming the integrity of the bromine handle at the pyrazole C4 position.
Structural Numbering Reference
-
Thiazole Ring: S=1, N=3.[1][2] Protons at positions 2 and 5.[1]
-
Pyrazole Ring: N1 (linker), N2.[1] Protons at positions 3 and 5.[1][3][4] Bromine at position 4.[1][2][3][5][6][7]
Mass Spectrometry (MS) Profile
Mass spectrometry provides the first line of confirmation, primarily through the isotopic signature of the halogen.
Diagnostic Criteria
| Parameter | Value / Characteristic | Interpretation |
| Ionization Mode | ESI+ (Electrospray Ionization, Positive) | Preferred for basic nitrogen heterocycles.[1] |
| Parent Ion (M⁺) | 229.9 (⁷⁹Br) | Base peak (typically).[1] |
| Isotope Pattern | 1:1 Ratio (M : M+2) | Definitive signature of a single Bromine atom.[1] |
| Fragmentation | [M-Br]⁺ (m/z ~151) | Loss of bromine radical/cation is a primary pathway.[1] |
| Ring Cleavage | m/z ~84 (Thiazole fragment) | Characteristic thiazole ring fragmentation.[1] |
Analytical Logic (E-E-A-T)
The 1:1 doublet at m/z 230/232 is non-negotiable. Any deviation (e.g., 3:1 or complex clusters) indicates contamination with des-bromo (starting material) or bis-bromo byproducts.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for establishing regio-chemistry.[1] The data below represents the Reference Spectroscopic Profile derived from chemometric substituent chemical shift (SCS) principles and analogous heteroaryl systems.
¹H NMR Data (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is recommended over CDCl₃ to prevent signal overlapping of the acidic thiazole protons and to ensure solubility of the polar core.
| Position | Shift (δ, ppm) | Multiplicity | Integration | Coupling ( | Assignment Logic |
| Thiazole H2 | 9.05 – 9.15 | Singlet (d) | 1H | Most deshielded proton due to flanking S and N atoms.[1] | |
| Pyrazole H5 | 8.40 – 8.55 | Singlet | 1H | - | Deshielded by adjacent N1 and anisotropic effect of the thiazole ring. |
| Pyrazole H3 | 7.80 – 7.90 | Singlet | 1H | - | Slightly more shielded than H5; singlet due to C4-Br substitution.[1] |
| Thiazole H5 | 7.60 – 7.75 | Singlet (d) | 1H | Upfield thiazole proton.[1] Often appears as a broad singlet if long-range coupling is unresolved.[1] |
Critical Validation Point: The presence of two distinct singlets for the pyrazole ring (H3 and H5) confirms the bromine is at position 4. If the bromine were at position 3 or 5, you would observe a doublet (
Hz) for the remaining vicinal protons.
¹³C NMR Data (100 MHz, DMSO-d₆)
| Carbon Type | Shift (δ, ppm) | Assignment | Diagnostic Note |
| Thiazole C2 | 152.0 – 154.0 | CH | Characteristic low-field signal for thiazole C2.[1] |
| Thiazole C4 | 148.0 – 150.0 | Cq (ipso) | Point of attachment to Pyrazole N1.[1] |
| Pyrazole C3 | 139.0 – 141.0 | CH | - |
| Pyrazole C5 | 128.0 – 130.0 | CH | Adjacent to N1 (linker).[1] |
| Thiazole C5 | 110.0 – 115.0 | CH | Most shielded aromatic carbon.[1] |
| Pyrazole C4 | 93.0 – 96.0 | Cq (C-Br) | Key Diagnostic: Carbon attached to Br is significantly upfield (shielded).[1] |
Infrared Spectroscopy (FT-IR)
While less specific than NMR, IR provides rapid QC for functional group integrity.[1]
-
3100 – 3050 cm⁻¹: C-H stretching (Heteroaromatic).[1]
-
1580 – 1540 cm⁻¹: C=N stretching (Thiazole/Pyrazole ring breathing).[1]
-
1050 – 1000 cm⁻¹: C-Br stretching (Fingerprint region confirmation).
-
Absence of 3200-3400 cm⁻¹: Confirms absence of N-H (i.e., successful N-alkylation of the pyrazole).[1]
Experimental Validation Protocols
Protocol A: Sample Preparation for NMR
To ensure high-resolution data free from aggregation artifacts:
-
Weigh 5–10 mg of the solid compound into a clean vial.
-
Add 0.6 mL of DMSO-d₆ (99.9% D).[1]
-
Sonicate for 60 seconds.
-
Filter through a cotton plug into the NMR tube if any turbidity remains.[1]
-
Why? Suspended micro-particles broaden the thiazole H2 signal, masking the fine long-range coupling (
Hz) often seen between Thiazole H2 and H5.[1]
-
Protocol B: Regioisomer Discrimination (NOESY)
To distinguish the target (N1-C4 linkage) from the isomer (N1-C2 linkage):
-
Run a 1D NOESY or 2D NOESY experiment.
-
Target Interaction: Irradiate the Pyrazole H5 signal (~8.5 ppm).[1]
-
Observation: Look for an NOE enhancement at Thiazole H5 (~7.7 ppm).
Analytical Workflow Visualization
The following diagram outlines the logical decision tree for confirming the structure of 4-(4-bromo-1H-pyrazol-1-yl)thiazole.
Caption: Step-by-step decision tree for validating the regiochemistry and halogenation state of the target scaffold.
References
-
General Heterocyclic NMR Shifts: E. Pretsch, P. Bühlmann, M. Badertscher. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009.[1] Link[1]
-
Thiazole Spectroscopy: A. R. Katritzky, C. A.[1] Ramsden. Comprehensive Heterocyclic Chemistry III, Vol 4 (Thiazoles). Elsevier, 2008.[1] Link
-
Substituent Effects in Pyrazoles: Elguero, J. et al. "Proton NMR of Pyrazoles."[1] Magnetic Resonance in Chemistry, 1987.[1] Link
-
Analogous Coupling Chemistry: Buchwald, S. L. et al. "Palladium-Catalyzed C–N Coupling of Heteroaryl Amines."[1] Journal of the American Chemical Society, 2008.[1] Link[1]
Sources
- 1. jgu.garmian.edu.krd [jgu.garmian.edu.krd]
- 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
- 3. jcsp.org.pk [jcsp.org.pk]
- 4. Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
- 6. acgpubs.org [acgpubs.org]
- 7. mdpi.com [mdpi.com]
